4-[(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid
Overview
Description
Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Synthesis Analysis
The synthesis of pyrazole derivatives often involves multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . For instance, 3,5-dimethyl-4-iodo-1H-pyrazole acts as an oxidant toward thio-benzamide in a specific reaction .Molecular Structure Analysis
The molecular structure of a pyrazole ring includes two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Pyrazole compounds undergo various chemical reactions. For example, 4-Iodopyrazole, a related compound, undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole .Physical and Chemical Properties Analysis
The physical and chemical properties of pyrazole compounds can vary. For instance, 3,5-Dimethyl-4-iodo-1H-pyrazole is a solid with a melting point of 136-140 °C .Scientific Research Applications
Chemical Synthesis and Derivatives :
- Micetich (1970) investigated the lithiation of various methyl-substituted isoxazoles, including 3,5-dimethylisoxazole, which undergoes lateral lithiation to form respective acetic acids after carboxylation. This study is relevant to understanding the chemical reactions and synthesis involving compounds related to 4-[(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid (Micetich, 1970).
- Martins et al. (2002) described the one-pot synthesis of 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methylisoxazoles, demonstrating the potential for creating a variety of derivatives and related compounds (Martins et al., 2002).
Structural and Spectral Studies :
- Infantes et al. (2013) examined the structure and dynamic properties of 1H-pyrazole-4-carboxylic acids, including 3,5-dimethyl-1H-pyrazole-4-carboxylic acid. Their work highlights the significance of understanding the molecular structure and behavior of such compounds in solid states (Infantes et al., 2013).
Potential Pharmaceutical Applications :
- Hafez et al. (2016) synthesized novel pyrazole derivatives, including compounds with 3,5-dimethyl-1H-pyrazolyl groups, and evaluated them for their antimicrobial and anticancer activities. This indicates the potential pharmaceutical applications of such compounds (Hafez et al., 2016).
- Wang et al. (2006) conducted a DFT study on bipyrazole derivatives, including compounds with 3,5-dimethyl-1H-pyrazolyl groups, to investigate their potential activity as corrosion inhibitors, revealing another aspect of application in materials science (Wang et al., 2006).
Additional Chemical Properties :
- Lyalin and Petrosyan (2013) focused on the efficient iodination of structurally varying pyrazoles, including 3,5-dimethylpyrazole, in a heterophase medium. This study provides insights into chemical modifications and reactions involving similar compounds (Lyalin & Petrosyan, 2013).
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole-containing compounds, have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities .
Mode of Action
It’s worth noting that similar compounds have been shown to interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
Compounds with similar structures have been known to affect a variety of biochemical pathways, leading to a range of downstream effects .
Pharmacokinetics
It’s worth noting that similar compounds have been shown to have pharmacokinetic properties that impact their bioavailability .
Result of Action
Similar compounds have been shown to have a variety of effects at the molecular and cellular level .
Action Environment
It’s worth noting that environmental factors can significantly impact the action of similar compounds .
Safety and Hazards
Future Directions
Pyrazole compounds have a broad range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Their popularity has skyrocketed since the early 1990s . Therefore, the future directions in this field involve the development of new drugs and the exploration of their broad range of chemical and biological properties .
Properties
IUPAC Name |
4-[(4-iodo-3,5-dimethylpyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12IN3O3/c1-5-9(12)6(2)15(13-5)4-8-7(3)18-14-10(8)11(16)17/h4H2,1-3H3,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZAINGBAOLZTBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC2=C(ON=C2C(=O)O)C)C)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12IN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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